Cas no 109020-92-0 (Toxin I (Anthopleurafuscoviridis reduced) (9CI))

• Product name: Toxin I (Anthopleurafuscoviridis reduced) (9CI)
• CAS No: 109020-92-0
• MF: C₂₀₇H₃₁₇N₆₃O₆₂S₆
• MW: 320.3371
• CID: 175713

Toxin I (Anthopleurafuscoviridis reduced) (9CI) Chemical and Physical Properties

Names and Identifiers

• Toxin I (Anthopleurafuscoviridis reduced) (9CI)
• AFT-I toxin
• Anthopleurin A (Anthopleura xanthogrammica reduced), 3-L-alanine-12-L-asparagine-22-L-isoleucine-25-L-alanine-26-de-L-proline-27-de-L-serine-
• Toxin aft-I (anthopleura)

• Inchi： InChI=1S/C17H20O6/c1-8-12(21-9(2)19)14-13(22-14)10-5-11(20)17(6-15(8,10)3)16(4,7-18)23-17/h5,7-8,12-14H,6H2,1-4H3
• InChI Key： GSPFUBNBRPVALJ-UHFFFAOYSA-N
• SMILES： CC(OC1C(C)C2(CC3(OC3(C)C=O)C(C=C2C2OC12)=O)C)=O

Computed Properties

• Exact Mass: 320.126

Experimental Properties

• PSA: 85.5